2-Amino-4-methylbenzaldehyde

• IUPAC Name: 2-amino-4-methylbenzaldehyde
• InChI: InChI=1S/C8H9NO/c1-6-2-3-7(5-10)8(9)4-6/h2-5H,9H2,1H3
• InChI Key: XCDGQRLFOGCSAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C=O)N
• Molecular Formula: C8H9NO
• Molecular Weight: 135.16 g/mol

Description

2-Amino-4-methylbenzaldehyde is a chemical compound that serves as a key intermediate in the synthesis of various heterocyclic compounds. It is closely related to 2-aminobenzaldehydes, which are known to participate in reactions forming complex structures such as polycyclic ring-fused aminals and indoles, as well as forming anhydro-polymers under certain conditions .

Synthesis Analysis

The synthesis of compounds related to 2-Amino-4-methylbenzaldehyde can be achieved through various methods. For instance, an unexpected cascade reaction of 2-aminobenzaldehydes with arylamines, catalyzed by scandium pentafluorobenzoate, leads to the formation of polycyclic ring-fused aminals . Another approach involves using N-(2-aminobenzylidene)-4-methylanilines as an alternative to 2-aminobenzaldehydes for the synthesis of 3-unsubstituted-2-aroylindoles . Additionally, a synthetic route from anilines to 4-aminobenzaldehydes has been reported, which may be applicable to the synthesis of 2-Amino-4-methylbenzaldehyde .

Molecular Structure Analysis

The molecular structure of 2-Amino-4-methylbenzaldehyde is not directly discussed in the provided papers. However, the structure of related compounds, such as the anhydro-polymers of 2-aminobenzaldehyde, has been elucidated using various spectroscopic techniques . These findings can provide insights into the structural aspects of 2-Amino-4-methylbenzaldehyde, given the similarities in the functional groups present.

Chemical Reactions Analysis

2-Amino-4-methylbenzaldehyde is expected to undergo chemical reactions similar to those of 2-aminobenzaldehydes. For example, it may participate in cascade reactions to form complex aminals or undergo cyclization reactions to yield indoles . The reactivity of the amino and aldehyde functional groups makes it a versatile intermediate in organic synthesis.

Physical and Chemical Properties Analysis

The physical and chemical properties of 2-Amino-4-methylbenzaldehyde are not directly reported in the provided papers. However, the properties of similar compounds, such as 2-Amino-3,5-dibromobenzaldehyde, have been characterized by NMR spectrometry, and the synthetic methods suggest good yields and operational simplicity . These properties are indicative of the potential behavior of 2-Amino-4-methylbenzaldehyde in various reaction conditions.

Scientific Research Applications

Summary of the Application

2-Amino-4-methylbenzaldehyde is used in the synthesis of various 2-arylbenzazoles. Benzazoles, such as benzimidazoles, benzoxazoles, and benzothiazoles, are key components in modern drug discovery.

Methods of Application or Experimental Procedures

The synthesis of benzazoles from 2-Amino-4-methylbenzaldehyde involves a water-mediated method that excludes the usage of any catalyst and additive. This method provides excellent selectivities and yields with high functional group tolerance.

Results or Outcomes

The method produces benzazoles in good to excellent yields. These molecules are recognized as antitumor, antifungal, antiviral, anticonvulsant, antiinflammatory, antiulcer, antihypertensive, and antihelminthic agents.

2. Synthesis of Transition Metal (II) Complexes

Summary of the Application

2-Amino-4-methylbenzaldehyde is used in the synthesis of transition metal (II) complexes. These complexes are synthesized via reaction of important transition metals (Co, Cu, Zn, Ni) with a Schiff base, which is previously synthesized by reacting 2-aminobenzohydrazide with 2-Amino-4-methylbenzaldehyde.

Methods of Application or Experimental Procedures

The synthesis involves the reaction of 2-aminobenzohydrazide with 2-Amino-4-methylbenzaldehyde to form a Schiff base. This Schiff base then reacts with transition metals (Co, Cu, Zn, Ni) to form the metal complexes.

Results or Outcomes

The synthesized metal complexes were characterized by IR, NMR, mass, and elemental analysis. They also showed moderate to good antimicrobial activity and antioxidant activity compared with ascorbic acid.

Safety And Hazards

The safety information for 2-Amino-4-methylbenzaldehyde includes a GHS07 pictogram and a warning signal word. The hazard statements include H302, and the precautionary statements include P280-P305+P351+P338.

Citations

Synthesis of quinolinomorphinan derivatives as highly selective δ opioid receptor ligands

Y Ida, A Matsubara, T Nemoto, M Saito… - Bioorganic & medicinal …, 2012 - Elsevier

We have reported previously the novel δ opioid agonist KNT-127 which showed high affinity and selectivity for the δ receptor. Moreover, the analgesic effect of subcutaneously …

Number of citations: 27 www.sciencedirect.com